(3E)-1-benzyl-3-{[(4-methoxybenzyl)amino]methylene}-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3E)-1-benzyl-3-[[(4-methoxyphenyl)methylamino]methylidene]-2,2-dioxo-2λ6,1-benzothiazin-4-one
• InChI: InChI=1S/C24H22N2O4S/c1-30-20-13-11-18(12-14-20)15-25-16-23-24(27)21-9-5-6-10-22(21)26(31(23,28)29)17-19-7-3-2-4-8-19/h2-14,16,25H,15,17H2,1H3/b23-16+
• InChI Key: HTOPHVACYSOFFS-XQNSMLJCSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC=C2C(=O)C3=CC=CC=C3N(S2(=O)=O)CC4=CC=CC=C4
• Isomeric SMILES: COC1=CC=C(C=C1)CN/C=C/2\C(=O)C3=CC=CC=C3N(S2(=O)=O)CC4=CC=CC=C4
• Molecular Formula: C24H22N2O4S
• Molecular Weight: 434.5 g/mol

Description

Synthesis Analysis

Synthesis analysis involves studying the methods used to synthesize the compound. This could involve various chemical reactions, catalysts, and conditions.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound undergoes. This could involve looking at how the compound reacts with various reagents, under different conditions.

Physical And Chemical Properties Analysis

Physical and chemical properties include melting point, boiling point, solubility, density, and various spectroscopic properties. These properties can often be found in chemical databases.

Scientific Research Applications

Photodynamic Therapy Application

A study highlights the synthesis and characterization of new compounds with high singlet oxygen quantum yield suitable for photodynamic therapy, a cancer treatment method. The described compounds exhibit properties such as good fluorescence and appropriate photodegradation quantum yield, important for Type II mechanisms in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

Another research paper discusses the novel synthesis and biological activity of derivatives related to the benzothiazole and pyrimido[2,1-b][1,3]benzothiazole frameworks. These newly synthesized compounds were screened for antimicrobial activity, indicating potential applications in developing new antimicrobial agents (Badne, Swamy, Bhosale, & Kuberkar, 2011).

Electronic and Nonlinear Optical Properties

A study focusing on the electronic, nonlinear optical properties, molecular electrostatic potentials, and spectroscopic properties of heterocyclic compounds indicates the importance of these compounds in materials science, especially in the context of their electronic properties for potential applications in electronic and optoelectronic devices (Beytur & Avinca, 2021).

Photocatalytic Oxidation

The photocatalytic oxidation of benzyl alcohol and its derivatives into corresponding aldehydes on titanium dioxide under visible light irradiation was studied. This process highlights the potential use of related compounds in green chemistry and photocatalysis, where they could serve as substrates or catalysts for environmentally friendly chemical transformations (Higashimoto et al., 2009).

Mechanism of Action

The mechanism of action is typically studied for biologically active compounds. It involves understanding how the compound interacts with biological systems at the molecular level.

Safety and Hazards

Safety and hazard information typically includes toxicity data, handling precautions, and disposal guidelines. This information is often found in Material Safety Data Sheets.